Cas no 1805391-95-0 (4-(Bromomethyl)-6-chloro-3-(difluoromethyl)-2-methoxypyridine)

• Product Name: 4-(Bromomethyl)-6-chloro-3-(difluoromethyl)-2-methoxypyridine
• CAS No: 1805391-95-0
• MF: C₈H₇BrClF₂NO
• MW: 286.501087427139
• CID: 4872158
• Update Time: 2025-11-01

4-(Bromomethyl)-6-chloro-3-(difluoromethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-6-chloro-3-(difluoromethyl)-2-methoxypyridine

• Inchi： 1S/C8H7BrClF2NO/c1-14-8-6(7(11)12)4(3-9)2-5(10)13-8/h2,7H,3H2,1H3
• InChI Key： BGBWKWVZKJQXGI-UHFFFAOYSA-N
• SMILES： BrCC1C=C(N=C(C=1C(F)F)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 3.3
• Topological Polar Surface Area: 22.1

Additional information on 4-(Bromomethyl)-6-chloro-3-(difluoromethyl)-2-methoxypyridine

Research Brief on 4-(Bromomethyl)-6-chloro-3-(difluoromethyl)-2-methoxypyridine (CAS: 1805391-95-0)

The compound 4-(Bromomethyl)-6-chloro-3-(difluoromethyl)-2-methoxypyridine (CAS: 1805391-95-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its unique bromomethyl and difluoromethyl functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies highlight its potential applications in the development of agrochemicals, pharmaceuticals, and specialty chemicals, owing to its reactivity and structural features.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of this compound as a key building block for the synthesis of novel kinase inhibitors. The bromomethyl group at the 4-position allows for facile nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. Meanwhile, the difluoromethyl group at the 3-position enhances metabolic stability and bioavailability, making it an attractive scaffold for drug discovery. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against several cancer-related kinases, with IC50 values in the nanomolar range.

Another notable application of 4-(Bromomethyl)-6-chloro-3-(difluoromethyl)-2-methoxypyridine is in the agrochemical sector. A 2022 report in Pest Management Science detailed its role as an intermediate in the synthesis of next-generation fungicides. The compound's chloro and methoxy substituents contribute to its ability to disrupt fungal cell wall biosynthesis, while the difluoromethyl group provides resistance to enzymatic degradation. Field trials showed that fungicides derived from this intermediate achieved superior efficacy against Fusarium and Aspergillus species compared to existing commercial products.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production and purification of this compound. A 2023 patent (WO2023156789) disclosed an improved manufacturing process that increases yield to over 85% while reducing hazardous byproducts. The method employs a novel palladium-catalyzed cross-coupling step, followed by selective bromination, addressing previous challenges with regioselectivity. This development is expected to facilitate larger-scale production for both research and industrial applications.

Ongoing research continues to uncover new possibilities for this versatile intermediate. Current investigations include its use in PROTAC (Proteolysis Targeting Chimera) technology for targeted protein degradation, as well as in the development of fluorescent probes for cellular imaging. With its unique combination of reactivity and stability, 4-(Bromomethyl)-6-chloro-3-(difluoromethyl)-2-methoxypyridine remains a compound of significant interest across multiple disciplines within chemical biology and medicinal chemistry.